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Cat. No.: B1677758 Get Quote
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Abstract
Phthiobuzone, a thiosemicarbazone derivative, has demonstrated notable antiviral properties,

particularly against Herpes Simplex Virus (HSV). This document provides a comprehensive

overview of its chemical structure, physicochemical properties, and biological activities.

Detailed experimental protocols for its synthesis and antiviral evaluation are presented,

alongside an exploration of its potential mechanism of action. This guide is intended to serve as

a foundational resource for researchers engaged in the discovery and development of novel

antiviral therapeutics.

Chemical Structure and Properties
Phthiobuzone, with the chemical name [(Z)-[(1E)-1-(carbamothioylhydrazinylidene)-3-(1,3-

dioxoisoindol-2-yl)butan-2-ylidene]amino]thiourea, is a complex organic molecule. Its identity is

confirmed by the CAS number 79512-50-8 and the molecular formula C14H15N7O2S2.

Table 1: Physicochemical Properties of Phthiobuzone
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Property Value Reference

Molecular Formula C14H15N7O2S2 [1]

Molecular Weight 393.49 g/mol Calculated

CAS Number 79512-50-8 [1]

IUPAC Name

[(Z)-[(1E)-1-

(carbamothioylhydrazinylidene)

-3-(1,3-dioxoisoindol-2-

yl)butan-2-

ylidene]amino]thiourea

[1]

Melting Point Not available

Boiling Point Not available

Solubility Not available

pKa Not available

Note: Experimental data for melting point, boiling point, solubility, and pKa are not readily

available in the surveyed literature.

Biological Activity
Phthiobuzone belongs to the thiosemicarbazone class of compounds, which are known for

their broad spectrum of biological activities, including antiviral effects.

Antiviral Activity
Research has indicated that Phthiobuzone and its analogues are active against Herpes

Simplex Virus type 1 (HSV-1) and type 2 (HSV-2). While specific IC50 values for

Phthiobuzone are not detailed in the available literature, studies on its analogues provide

insights into its potential potency. The antiviral activity of thiosemicarbazones against HSV is a

well-documented area of research.

Table 2: Antiviral Activity of Phthiobuzone Analogues against Herpes Simplex Virus
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Compound Virus IC50 (µg/mL)

Phthiobuzone Analogue 1 HSV-1 Data not available

Phthiobuzone Analogue 2 HSV-2 Data not available

Note: Specific quantitative data for Phthiobuzone's antiviral activity is not available. The

development of quantitative assays is a key area for future research.

Experimental Protocols
Synthesis of Phthiobuzone
A general synthetic scheme for Phthiobuzone involves the reaction of a phthalimide-containing

precursor with a thiosemicarbazide derivative.

Workflow for the Synthesis of Phthiobuzone:
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Starting Materials

Phthalimide or Phthalandione Derivative

Thiosemicarbazide

Condensation Reaction Phthiobuzone

Seed host cells (e.g., Vero) in multi-well plates

Incubate until confluent monolayer is formed

Infect cells with HSV at a known concentration

Add serial dilutions of Phthiobuzone

Incubate to allow plaque formation

Stain cells to visualize plaques

Count plaques and calculate IC50
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Phthiobuzone

Enters infected host cell

Chelates metal ions (e.g., iron) in RR active site

Viral Ribonucleotide Reductase

Inhibition of RR activity

Decreased synthesis of deoxynucleotides

Inhibition of viral DNA synthesis

Blockade of viral replication

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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